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Compound of Interest

Compound Name: Strontium

Cat. No.: B1235701

Application Notes & Protocols for the determination of Strontium-90 (°°Sr), a radioactive
isotope of significant concern due to its long half-life and propensity for bioaccumulation, in
various environmental matrices. This document provides detailed methodologies for
researchers, scientists, and drug development professionals, outlining established protocols for
sample preparation, chemical separation, and radiometric detection.

Strontium-90 is a beta-emitting radionuclide produced during nuclear fission.[1][2] Its chemical
similarity to calcium allows for its ready uptake into biological systems, where it can accumulate
in bones and teeth, posing a long-term health risk.[3] Therefore, sensitive and reliable methods
for its detection in environmental samples such as water, soil, food, and biological tissues are
crucial for environmental monitoring and public health protection.

Core Principles of Strontium-90 Detection

The determination of °°Sr in environmental samples typically involves a multi-step process:

o Sample Preparation: This initial stage aims to bring the sample into a form suitable for
chemical analysis. This often involves ashing for solid samples to remove organic matter and
pre-concentration for liquid samples.[1][2][4]

o Chemical Separation: The primary goal of this step is to isolate strontium from the bulk
matrix and from other interfering radionuclides. Common techniques include precipitation,
ion exchange chromatography, and extraction chromatography.[5][6][7]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1235701?utm_src=pdf-interest
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.mdpi.com/1420-3049/28/1/90
https://pmc.ncbi.nlm.nih.gov/articles/PMC9821828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227348/
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.mdpi.com/1420-3049/28/1/90
https://pmc.ncbi.nlm.nih.gov/articles/PMC9821828/
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/Messanleitungen_2022/e_sr_90-lebm_03_v2015-02_gp2020-06_en_bf.pdf
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.irpa.net/irpa10/cdrom/00784.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8952015/
https://www.eichrom.com/wp-content/uploads/2018/03/AN-1624_Options-for-Sr-89-90-Discrimination.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

» Detection and Measurement: Once separated, the radioactivity of °°Sr is measured. Since
%0Sr is a pure beta emitter, its detection can be challenging.[8] Therefore, measurement is
often performed via its high-energy beta-emitting daughter, yttrium-90 (°°Y), after a period of
in-growth to reach secular equilibrium.[9][10] Common detection techniques include liquid
scintillation counting, Cherenkov counting, and gas-flow proportional counting.[1][11][12]
Inductively coupled plasma mass spectrometry (ICP-MS) offers a non-radiometric alternative
for rapid detection.[1][13]

Quantitative Data Summary

The following tables summarize key quantitative parameters for various °°Sr detection
methods, providing a comparative overview of their performance characteristics.
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Table 1: Comparison of Strontium-90 Detection Methods. This table highlights the detection
limits, typical chemical recoveries, and analysis times for various established protocols across
different environmental matrices.

Experimental Protocols
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This section provides detailed, step-by-step methodologies for key experiments in the detection
of Strontium-90.

Protocol 1: Determination of °°Sr in Water by EPA
Method 905.0 (Modified)

This protocol outlines the precipitation method for the determination of °°Sr in drinking water.
[10][16]

1. Sample Preparation and Initial Precipitation: a. To a 1-liter water sample, add a known
amount of stable strontium carrier solution. b. Add sodium carbonate to precipitate strontium
carbonate, along with calcium. c. Centrifuge and discard the supernatant.

2. Nitrate Precipitation for Interference Removal: a. Dissolve the carbonate precipitate in nitric
acid. b. Add fuming nitric acid to selectively precipitate strontium nitrate, leaving calcium in
solution. c. Repeat the precipitation to ensure complete removal of calcium.

3. Removal of Barium and Radium: a. Dissolve the strontium nitrate precipitate in water. b.
Add a barium carrier and sodium chromate solution to precipitate barium chromate, removing
barium and radium isotopes. c. Centrifuge and collect the supernatant containing strontium.

4. Yttrium-90 Ingrowth and Separation: a. Precipitate strontium from the supernatant as
strontium carbonate. b. Allow the precipitate to stand for at least two weeks to allow for the
ingrowth of °°Y to near secular equilibrium. c. Dissolve the precipitate and add a yttrium carrier.
d. Precipitate yttrium hydroxide by adding ammonia, separating it from the strontium in
solution.

5. Yttrium-90 Precipitation and Counting: a. Dissolve the yttrium hydroxide precipitate. b.
Precipitate yttrium oxalate by adding oxalic acid. c. Filter, dry, and weigh the precipitate to
determine the chemical yield of yttrium. d. Mount the precipitate on a planchet and measure the
beta activity using a low-background gas-flow proportional counter.

6. Calculation: a. Calculate the °°Y activity from the measured count rate, counting efficiency,
and chemical yield. b. The °°Sr activity is equal to the calculated °°Y activity at secular
equilibrium.
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Protocol 2: Rapid Determination of °°Sr in Water using
Extraction Chromatography

This protocol describes a more rapid method for the analysis of total radiostrontium in
agueous samples, suitable for emergency response scenarios.[15]

1. Sample Preparation: a. Acidify a 500 mL water sample with nitric acid. b. Add a stable
strontium carrier solution.

2. Column Chromatography: a. Prepare a column with a strontium-selective extraction resin
(e.g., Sr Resin). b. Load the prepared sample onto the column. The resin selectively retains
strontium. c. Wash the column with nitric acid to remove most interfering radionuclides. d.
Elute any remaining interfering tetravalent radionuclides (e.g., plutonium) with an oxalic
acid/nitric acid rinse.

3. Elution and Measurement: a. Elute the purified strontium from the column using dilute nitric
acid. b. Evaporate the eluate to dryness in a tared stainless steel planchet. c. Weigh the
planchet to determine the chemical yield of strontium. d. Measure the beta activity of the
residue using a gas-flow proportional counter.

Protocol 3: Determination of °°Sr in Soil and Biological
Samples by ICP-MS

This protocol outlines a modern approach for the rapid and sensitive determination of °°Sr
using inductively coupled plasma-mass spectrometry.[1][13]

1. Sample Digestion: a. For soil or dried biological samples, perform ashing in a muffle furnace
to remove organic matter. b. Digest the ashed sample using a mixture of strong acids (e.qg.,
nitric acid, hydrochloric acid), potentially with microwave assistance to accelerate the process.

[1]

2. Chemical Separation: a. After digestion, perform a chemical separation to remove isobaric
interferences, primarily stable °°Zr. b. This can be achieved using extraction chromatography
with a strontium-selective resin, similar to the method described in Protocol 2.
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3. ICP-MS Analysis: a. Introduce the purified sample solution into the ICP-MS system. b. Utilize
a reaction or collision cell within the ICP-MS to further reduce any remaining isobaric
interferences. For example, oxygen can be introduced as a reaction gas to react with °°Zr.[1] c.
Measure the ion count for °°Sr.

4. Quantification: a. Use a calibration curve prepared from certified °°Sr standard solutions to
quantify the concentration in the sample.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.

Detection

Sample Preparation Chemical Separation Radiometric Methods Radiometric Measurement Result
(LSC, Cherenkoy, F Counting)
Environmental Sample Pre-treatment Separation of Sr e I 905 Concentration
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Figure 1: General workflow for Strontium-90 detection in environmental samples.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.mdpi.com/1420-3049/28/1/90
https://www.benchchem.com/product/b1235701?utm_src=pdf-body-img
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Water Sample + Sr Carrier

Carbonate Precipitation

Dissolve in HNO3

Nitrate Precipitation (removes Ca)

Dissolve in Water

Chromate Precipitation (removes Ba, Ra)

Carbonate Precipitation (of Sr)

20Y Ingrowth (= 2 weeks)

Y

Dissolve Precipitate + Add Y Carrier

Hydroxide Precipitation (of Y)

Dissolve Y(OH)s

Oxalate Precipitation (of Y)

Beta Counting (Proportional Counter)

Calculate °°Sr Activity

Click to download full resolution via product page

Figure 2: Workflow for EPA Method 905.0 for °°Sr in water.
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Figure 3: Workflow for rapid radiochemical determination of Strontium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1235701#protocols-for-strontium-90-detection-in-
environmental-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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